Cas no 1248907-91-6 (5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole
• CAS No: 1248907-91-6
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD18459059
• CID: 5167754
• PubChem ID: 49657860
• Update Time: 2026-03-04

5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole
• 5-(azetidin-3-yl)-3-isopropyl-1,2,4-oxadiazole
• BBL035332
• STL421614
• 5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole

• MDL： MFCD18459059
• Inchi： 1S/C8H13N3O/c1-5(2)7-10-8(12-11-7)6-3-9-4-6/h5-6,9H,3-4H2,1-2H3
• InChI Key： JJEXCGWIHZRDOQ-UHFFFAOYSA-N
• SMILES： O1C(C2CNC2)=NC(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• XLogP3: 0.7
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole

Comprehensive Overview of 5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole (CAS No. 1248907-91-6)

The compound 5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole (CAS No. 1248907-91-6) is a heterocyclic molecule featuring a unique combination of an azetidine ring and a 1,2,4-oxadiazole scaffold. This structure has garnered significant attention in medicinal chemistry and drug discovery due to its potential as a versatile building block for bioactive molecules. The presence of both nitrogen and oxygen heteroatoms in the oxadiazole ring enhances its ability to participate in hydrogen bonding, making it valuable for targeting enzyme active sites or protein-protein interactions.

In recent years, researchers have explored the applications of 5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole in the development of novel therapeutics, particularly in areas such as central nervous system (CNS) disorders, metabolic diseases, and anti-inflammatory agents. The azetidine moiety, known for its conformational rigidity, contributes to improved pharmacokinetic properties, while the isopropyl substitution on the oxadiazole ring can influence lipophilicity and membrane permeability. These attributes align with current trends in drug design, where fragment-based drug discovery (FBDD) and scaffold hopping strategies are widely employed.

The synthesis of 5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole typically involves cyclization reactions between azetidine-3-carboxylic acid derivatives and isopropyl-substituted amidoximes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been utilized to optimize yield and purity, addressing the growing demand for efficient and sustainable synthetic methodologies. Analytical characterization, including NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensures the compound meets rigorous quality standards for research use.

From a commercial perspective, CAS No. 1248907-91-6 is available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. Its pricing and availability often reflect the complexity of its synthesis and the scale of demand in high-throughput screening (HTS) campaigns. Researchers frequently search for structure-activity relationship (SAR) studies involving this compound, as its modular design allows for rapid derivatization to explore new biological targets.

Environmental and regulatory considerations for 5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole emphasize proper handling under standard laboratory safety protocols. While not classified as hazardous, its storage recommendations typically include protection from moisture and light to maintain stability. The compound's LogP and aqueous solubility data are critical parameters for researchers evaluating its suitability for in vitro or in vivo studies, particularly in the context of ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

Emerging applications of this compound extend beyond traditional drug discovery. Recent publications highlight its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, where the oxadiazole ring can serve as a linker or warhead. These cutting-edge approaches align with the pharmaceutical industry's focus on targeted protein degradation and precision medicine, making CAS No. 1248907-91-6 a compound of enduring relevance in contemporary research.